Cas no 99455-19-3 (6-Bromo-2-chloro-8-methoxyquinoline)

• Product Name: 6-Bromo-2-chloro-8-methoxyquinoline
• CAS No: 99455-19-3
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• MDL: MFCD34168051
• CID: 5612275
• PubChem ID: 86142252
• Update Time: 2025-10-24

6-Bromo-2-chloro-8-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-chloro-8-methoxyquinoline
• 99455-19-3
• EN300-3526571
• Quinoline, 6-bromo-2-chloro-8-methoxy-
• 6-Bromo-2-chloro-8-methoxyquinoline

• MDL： MFCD34168051
• Inchi： 1S/C10H7BrClNO/c1-14-8-5-7(11)4-6-2-3-9(12)13-10(6)8/h2-5H,1H3
• InChI Key： HLIIEXHUEOKGOY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(=CC=C(N=2)Cl)C=1)OC

Computed Properties

• Exact Mass: 270.93995g/mol
• Monoisotopic Mass: 270.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.613±0.06 g/cm3(Predicted)
• Boiling Point: 357.1±37.0 °C(Predicted)
• pka: -2.20±0.50(Predicted)

Additional information on 6-Bromo-2-chloro-8-methoxyquinoline

Exploring the Properties and Applications of 6-Bromo-2-chloro-8-methoxyquinoline (CAS No. 99455-19-3)

6-Bromo-2-chloro-8-methoxyquinoline (CAS No. 99455-19-3) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and chlorine substitutions, serves as a versatile intermediate in organic synthesis. Its molecular structure, featuring an 8-methoxy group, enhances its reactivity and selectivity, making it a valuable building block for drug discovery and material science applications.

The growing interest in quinoline derivatives stems from their broad-spectrum biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Researchers frequently search for "6-Bromo-2-chloro-8-methoxyquinoline uses" or "CAS 99455-19-3 synthesis methods," reflecting the demand for innovative synthetic routes. Recent studies highlight its potential in designing kinase inhibitors, a hot topic in targeted cancer therapy. The compound’s halogenated quinoline core also aligns with trends in sustainable chemistry, as scientists explore greener catalytic processes for its production.

From a technical perspective, 6-Bromo-2-chloro-8-methoxyquinoline exhibits notable stability under ambient conditions, though storage in inert atmospheres is recommended for long-term preservation. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for reproducibility in research. Discussions on platforms like ResearchGate often focus on "99455-19-3 solubility data" or "cross-coupling reactions with 6-Bromo-2-chloro-8-methoxyquinoline," underscoring its role in modern synthetic methodologies.

In agrochemical applications, this compound’s structural motifs contribute to developing novel pesticides with improved environmental profiles. Searches for "8-methoxyquinoline derivatives in crop protection" reveal industry interest in eco-friendly alternatives. Regulatory databases emphasize compliance with REACH and TSCA guidelines, ensuring safe handling without classifying it as hazardous under current standards.

Future directions for CAS No. 99455-19-3 include exploration in optoelectronic materials, where its conjugated system may enable advancements in organic semiconductors. As AI-driven drug discovery accelerates, computational studies predicting its ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity) are becoming pivotal. This multifaceted utility ensures 6-Bromo-2-chloro-8-methoxyquinoline remains a compound of enduring scientific and industrial relevance.